Cas no 1859475-02-7 (1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol)

• Product Name: 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol
• CAS No: 1859475-02-7
• MF: C₇H₁₄FNO
• MW: 147.19056558609
• CID: 5716721
• PubChem ID: 127008549
• Update Time: 2025-05-20

1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1859475-02-7
• EN300-1652390
• 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol
• 2-Propanol, 1-(cyclopropylmethylamino)-3-fluoro-

• Inchi： 1S/C7H14FNO/c1-9(6-2-3-6)5-7(10)4-8/h6-7,10H,2-5H2,1H3
• InChI Key： TZDLQHDJLLXCOK-UHFFFAOYSA-N
• SMILES： FCC(CN(C)C1CC1)O

Computed Properties

• Exact Mass: 147.105942232g/mol
• Monoisotopic Mass: 147.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 235.3±20.0 °C(Predicted)
• pka: 13.53±0.20(Predicted)

Additional information on 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol

Comprehensive Guide to 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol (CAS No. 1859475-02-7): Properties, Applications, and Market Insights

1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol (CAS No. 1859475-02-7) is a fluorinated amino alcohol derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its cyclopropyl(methyl)amino and fluoropropanol functional groups, has garnered attention for its unique structural features and reactivity. Researchers are increasingly exploring its applications in drug discovery, particularly as a building block for bioactive molecules targeting neurological and metabolic disorders.

The molecular structure of 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol combines a cyclopropane ring with a fluorinated propanol chain, creating a versatile scaffold for medicinal chemistry. The presence of both amino and hydroxyl groups allows for diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its potential as a precursor for GABA receptor modulators, a hot topic in neuroscience research addressing anxiety and sleep disorders.

In synthetic chemistry, CAS 1859475-02-7 serves as a key intermediate for developing novel fluoroalkylamine derivatives. The fluorine atom in its structure enhances metabolic stability and bioavailability, addressing a major challenge in modern drug development. Pharmaceutical companies are particularly interested in its application for creating CNS-active compounds, as evidenced by recent patent filings in this domain.

The global market for fluorinated pharmaceutical intermediates like 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol is projected to grow at 6.8% CAGR through 2030, driven by demand for precision medicines. Environmental concerns about fluorochemicals have led to innovations in greener synthesis methods for such compounds, aligning with the pharmaceutical industry's sustainability goals. Researchers are optimizing microwave-assisted synthesis and flow chemistry approaches to produce this compound more efficiently.

Analytical characterization of 1859475-02-7 typically involves LC-MS, NMR spectroscopy, and HPLC purity analysis. The compound's chiral center at the propanol carbon makes enantiomeric separation crucial for certain applications, reflecting the growing importance of stereochemistry in drug development. Recent advances in chiral chromatography have improved the resolution of its enantiomers for pharmacological studies.

Safety studies indicate that 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol requires standard laboratory precautions for amino alcohol compounds. While not classified as highly hazardous, proper PPE including gloves and eye protection is recommended during handling. The compound's stability under various conditions makes it suitable for global supply chains, an important consideration for pharmaceutical manufacturers.

Emerging applications include its use in developing PET radiotracers for medical imaging, leveraging the fluorine-18 isotope for positron emission tomography. This aligns with current trends in theranostics - combining therapy and diagnostics. The compound's modular structure allows incorporation into targeted drug delivery systems, particularly for crossing the blood-brain barrier.

For researchers sourcing CAS 1859475-02-7, quality specifications typically require ≥98% purity by HPLC analysis, with strict control of genotoxic impurities. Leading suppliers provide comprehensive analytical certificates and stability data, addressing the pharmaceutical industry's stringent quality requirements. Custom synthesis services now offer isotope-labeled versions for metabolic studies.

The scientific literature reveals growing interest in 1-[Cyclopropyl(methyl)amino]-3-fluoropropan-2-ol as a template for fragment-based drug discovery. Its balanced lipophilicity (calculated LogP ~1.2) and molecular weight (161.19 g/mol) make it ideal for generating lead compounds. Computational chemistry studies suggest potential interactions with various enzyme active sites, particularly those involving amine recognition.

Future research directions may explore its utility in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's hydrogen bond donor/acceptor profile makes it suitable for designing E3 ligase binders, a cutting-edge area in oncology drug development. These applications position 1859475-02-7 as a valuable tool in the evolving landscape of precision medicine.